Cas no 24570-06-7 (Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI))
![Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI) structure](https://www.kuujia.com/scimg/cas/24570-06-7x500.png)
24570-06-7 structure
Product name:Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI)
Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI)
- 5-[[3-carbamoyl-4-(2-methylsulfanylethoxy)phenoxy]methoxy]-2-(2-methylsulfanylethoxy)benzamide
- Benzamide, 3,3'-methylenedioxybis(6-(methylthio)ethoxy-
- DTXSID90179310
- 3,3'-Methylenedioxybis(6-(methylthio)ethoxybenzamide)
- 24570-06-7
-
- Inchi: InChI=1S/C21H26N2O6S2/c1-30-9-7-26-18-5-3-14(11-16(18)20(22)24)28-13-29-15-4-6-19(27-8-10-31-2)17(12-15)21(23)25/h3-6,11-12H,7-10,13H2,1-2H3,(H2,22,24)(H2,23,25)
- InChI Key: VWNNBZQFFHIUPZ-UHFFFAOYSA-N
- SMILES: CSCCOC1C=CC(OCOC2C=CC(OCCSC)=C(C(=O)N)C=2)=CC=1C(=O)N
Computed Properties
- Exact Mass: 466.12338
- Monoisotopic Mass: 466.123228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 14
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 174
Experimental Properties
- Density: 1.291
- Boiling Point: 683.4°Cat760mmHg
- Flash Point: 367.1°C
- Refractive Index: 1.608
- PSA: 123.1
Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI) Related Literature
-
Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
-
Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
-
Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
-
Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
-
Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
24570-06-7 (Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI)) Related Products
- 5587-61-1(Triisocyanato(methyl)silane)
- 1796989-45-1(methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate)
- 197379-70-7(6-Bromo-1,4,4-Trimethyl-2,3-Dihydroquinoline)
- 73024-80-3(5-(Hexadecanoylamino)fluorescein)
- 2228435-20-7(4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole)
- 2137570-97-7(9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)
- 1207680-11-2(3-(2-fluoro-4-methylphenyl)prop-2-enal)
- 1416439-17-2(TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE)
- 1305324-02-0(1-(2,4,5-Trifluorophenyl)propan-2-one)
- 1214332-11-2(4-Cyano-2,5-dibromopyridine)
Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
